1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-thiophen-2-ylethanone
• InChI: InChI=1S/C13H15NOS/c15-13(9-12-5-2-8-16-12)14-10-3-1-4-11(14)7-6-10/h1-3,5,8,10-11H,4,6-7,9H2
• InChI Key: IRKXBWUIHYRJOC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CCC1N2C(=O)CC3=CC=CS3
• Molecular Formula: C13H15NOS
• Molecular Weight: 233.33 g/mol

Description

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(thiophen-2-yl)ethanone is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis of Complex Molecules

Stereoselective Synthesis : The compound has been utilized in the stereoselective synthesis of active metabolites of potent kinase inhibitors. For instance, its role in the synthesis of PI3 kinase inhibitor PKI-179's active metabolite demonstrates its importance in developing therapeutic agents with precise stereochemical configurations, essential for biological activity (Chen et al., 2010).

Advanced Building Blocks for Drug Discovery : The molecule's structure has been manipulated to create advanced building blocks for drug discovery. The photochemical synthesis of 2-azabicyclo[3.2.0]heptanes, which are advanced intermediates, highlights its versatility in generating novel compounds for therapeutic development (Druzhenko et al., 2018).

Drug Discovery

Antiviral Activity : Research has shown that derivatives of this compound have been synthesized and evaluated for their antiviral activity. This underscores its potential as a scaffold for developing new antiviral agents, demonstrating the broader impact of this compound in medicinal chemistry (Attaby et al., 2006).

Radiopharmaceuticals : The compound has been investigated for its potential in creating radiopharmaceuticals, particularly as a high-affinity ligand for the muscarinic receptor. This application is crucial for developing diagnostic tools and therapeutic agents targeting the muscarinic acetylcholinergic receptor system (Rzeszotarski et al., 1984).

Biological Activity

Cholinesterase Inhibitors : It has been a building block in synthesizing compounds investigated for their cholinesterase inhibitory activity. This highlights its utility in addressing neurological disorders, such as Alzheimer's disease, by modulating cholinergic function through enzyme inhibition (Mohsen et al., 2014).

Conformationally Constrained Dipeptide Surrogates : The synthesis of conformationally constrained dipeptide surrogates using this compound showcases its role in developing novel peptidomimetics. These surrogates are crucial for studying the conformation-activity relationships in biologically active peptides, providing insights into peptide-based drug design (Cluzeau & Lubell, 2004).